2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-((3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-N-[2-[(3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]acetamide
• InChI: InChI=1S/C18H19N5O5/c1-2-15-20-21-16-5-6-18(22-23(15)16)25-8-7-19-17(24)10-26-12-3-4-13-14(9-12)28-11-27-13/h3-6,9H,2,7-8,10-11H2,1H3,(H,19,24)
• InChI Key: QNQQMUUIYSPSRC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1N=C(C=C2)OCCNC(=O)COC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H19N5O5
• Molecular Weight: 385.4 g/mol

Description

The compound contains several functional groups, including a benzodioxole group, a triazolopyridazine group, and an acetamide group. The benzodioxole group is a type of aromatic ether that is often found in pharmaceuticals and other biologically active compounds. The triazolopyridazine group is a type of heterocyclic compound that is also found in various pharmaceuticals. The acetamide group is a type of amide that is commonly found in a wide range of compounds, from pharmaceuticals to polymers.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzodioxole group would contribute to the aromaticity of the compound, while the triazolopyridazine and acetamide groups would likely introduce additional polar and potentially hydrogen bonding interactions.

Physical And Chemical Properties Analysis

Some general properties can be inferred from the compound’s structure. For example, the presence of several polar groups suggests that it would likely be soluble in polar solvents. The aromatic groups suggest that it might have a relatively high boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it were a pharmaceutical, future research might focus on improving its efficacy, reducing its side effects, or finding new applications for it.